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Property

Description / Value

Remarks & Implications

Chemical Class

Water Solubility

Octanol-Water Partition

Coeff. (Log P)

Soil Persistence (DT50)

General Environmental

Fate

Toxicity to Aquatic
Organisms

Toxicity to Honeybees &
Earthworms

Toxicity to Mammals

Carbazate
insecticide/acaricide [1]

2.06 mg/L (at 20°C, pH 7)

[1]

3.4 [1]

Not persistent [1]

Not persistent in soil/water

[1]

Moderately toxic [1]

Moderately toxic [1]

Highly toxic [1]

Synthetic, mitochondrial complex Il
electron transport inhibitor [1].

Low solubility; low potential for leaching
to groundwater [1].

High; potential for bioaccumulation [1].

Rapid dissipation; specific DT50 values
not listed in search results.

Low volatility; not expected to persist or

leach [1].

Poses risks to aquatic life.

Moderate risk to non-target organisms.

Skin, eye, and respiratory irritant [1].
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Degradation Pathways and Kinetics

Bifenazate degrades through multiple pathways, with its speed and route highly dependent on the

environment. The following table outlines its degradation half-lives under different conditions.

Major Degradation

Medium/Condition Primary Process Half-life (t1/2)
Product

Water (pH 5.7, dark) Autoxidation (reaction with 34 hours [2] Bifenazate diazene [2]

oxygen) [2]
Water (pH 5.7, light) Photolysis [2] 17 hours [2] Bifenazate diazene [2]
Acetonitrile (light) Photolysis (oxygen oxidation 2 hours [2] Bifenazate diazene [2]

& N-N bond cleavage) [2]
Green Pepper Skin Autoxidation [2] 34 hours [2] Bifenazate diazene and
(dark) other minor byproducts [2]
Green Pepper Skin Photolysis [2] 23 hours [2] Bifenazate diazene and
(light) other minor byproducts [2]
Paraffinic Wax Film Photolysis [2] 365 hours Information missing
(light) (~15 days) [2]
Paraffinic Wax Film Autoxidation [2] 1600 hours Information missing
(dark) (~67 days) [2]

The diagram below illustrates the core experimental workflow for studying bifenazate's reactivity and

degradation products across different systems.
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(Study Bifenazate Reaclivity)
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Experimental workflow for studying bifenazate degradation in different media and conditions.

Post-Harvest Residue Reduction Protocol

Plasma-Activated Water (PAW) technology shows promise as a green method for reducing bifenazate

residues on fresh produce without compromising quality.

o Experimental Workflow: The PAW generation and treatment process involves a specific setup [3]:

o APPJ System: An Atmospheric Pressure Plasma Jet with a coaxial needle-ring discharge
structure (tungsten needle high-voltage electrode, quartz dielectric tube, copper foil ground
electrode) [3].

o Discharge Gas: Air is supplied at a controlled flow rate of 3.5 L-min—* [3].

o Power Supply: A high-voltage AC power supply generates excitation voltages (e.g., 10, 15, 20
kV) [3].
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o PAW Generation: The plasma jet nozzle is immersed in 300 mL of reverse osmosis (RO)
water, which is activated for 20 minutes to produce PAW [3].
o Sample Treatment: Contaminated kumquat samples are treated with the resulting PAW [3].

e Key Finding: PAW treatment reduced bifenazate residues on kumquats by up to 74.35% compared to

the control, without negatively affecting fruit storage quality [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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environmental-fate-soil-water-degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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